N-{2-(4-methoxyphenyl)-1-[(1-naphthylamino)carbonyl]vinyl}-2-furamide

• IUPAC Name: N-[(E)-1-(4-methoxyphenyl)-3-(naphthalen-1-ylamino)-3-oxoprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C25H20N2O4/c1-30-19-13-11-17(12-14-19)16-22(27-25(29)23-10-5-15-31-23)24(28)26-21-9-4-7-18-6-2-3-8-20(18)21/h2-16H,1H3,(H,26,28)(H,27,29)/b22-16+
• InChI Key: GUNVZJJAFHWKJK-CJLVFECKSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C(=O)NC2=CC=CC3=CC=CC=C32)NC(=O)C4=CC=CO4
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(\C(=O)NC2=CC=CC3=CC=CC=C32)/NC(=O)C4=CC=CO4
• Molecular Formula: C25H20N2O4
• Molecular Weight: 412.4 g/mol

Description

N-{2-(4-methoxyphenyl)-1-[(1-naphthylamino)carbonyl]vinyl}-2-furamide, also known as MNA-715, is a novel small molecule that has been synthesized and investigated for its potential use in scientific research. This compound has shown promising results in various studies, and its unique chemical structure makes it a valuable tool for exploring new avenues in biomedical research.

Mechanism of Action

The mechanism of action of N-{2-(4-methoxyphenyl)-1-[(1-naphthylamino)carbonyl]vinyl}-2-furamide is not fully understood, but studies have suggested that it may act as an inhibitor of specific enzymes or signaling pathways that are involved in cancer growth and proliferation. This compound may also modulate the activity of certain receptors or ion channels in cells, leading to changes in cellular function and signaling.
Biochemical and Physiological Effects:
N-{2-(4-methoxyphenyl)-1-[(1-naphthylamino)carbonyl]vinyl}-2-furamide has been shown to have several biochemical and physiological effects in cells and animal models. Studies have demonstrated that this compound can induce apoptosis, or programmed cell death, in cancer cells. N-{2-(4-methoxyphenyl)-1-[(1-naphthylamino)carbonyl]vinyl}-2-furamide has also been shown to inhibit angiogenesis, or the formation of new blood vessels, which is a critical process for cancer growth and metastasis. Additionally, this compound has been shown to modulate the activity of certain neurotransmitters in the brain, leading to changes in behavior and cognitive function.

Advantages and Limitations for Lab Experiments

N-{2-(4-methoxyphenyl)-1-[(1-naphthylamino)carbonyl]vinyl}-2-furamide has several advantages for use in lab experiments. Its unique chemical structure makes it a valuable tool for exploring new avenues in biomedical research. This compound has also been shown to have high potency and selectivity, meaning that it can target specific pathways or enzymes without affecting other cellular processes. However, there are also some limitations to the use of N-{2-(4-methoxyphenyl)-1-[(1-naphthylamino)carbonyl]vinyl}-2-furamide in lab experiments. This compound has not been extensively studied in humans, and its safety and toxicity profiles are not well understood. Additionally, the synthesis of N-{2-(4-methoxyphenyl)-1-[(1-naphthylamino)carbonyl]vinyl}-2-furamide can be challenging and requires specialized equipment and expertise.

Future Directions

There are several future directions for research on N-{2-(4-methoxyphenyl)-1-[(1-naphthylamino)carbonyl]vinyl}-2-furamide. One potential area of research is in the development of new cancer therapies that target specific signaling pathways or enzymes that are inhibited by this compound. Additionally, further studies are needed to investigate the safety and toxicity profiles of N-{2-(4-methoxyphenyl)-1-[(1-naphthylamino)carbonyl]vinyl}-2-furamide in humans. This compound may also be useful in the development of new treatments for neurodegenerative and inflammatory diseases. Further research is needed to fully understand the potential applications and limitations of N-{2-(4-methoxyphenyl)-1-[(1-naphthylamino)carbonyl]vinyl}-2-furamide in scientific research.
Conclusion:
In conclusion, N-{2-(4-methoxyphenyl)-1-[(1-naphthylamino)carbonyl]vinyl}-2-furamide is a novel small molecule that has shown promising results in various studies. Its unique chemical structure and high potency make it a valuable tool for exploring new avenues in biomedical research. This compound has been investigated for its potential use in cancer therapy, neurodegenerative diseases, and inflammatory diseases. Further research is needed to fully understand the potential applications and limitations of N-{2-(4-methoxyphenyl)-1-[(1-naphthylamino)carbonyl]vinyl}-2-furamide in scientific research.

Scientific Research Applications

N-{2-(4-methoxyphenyl)-1-[(1-naphthylamino)carbonyl]vinyl}-2-furamide has been investigated for its potential use in various scientific research applications. One of the most promising areas of research is in the field of cancer biology. Studies have shown that N-{2-(4-methoxyphenyl)-1-[(1-naphthylamino)carbonyl]vinyl}-2-furamide has anti-cancer properties and can inhibit the growth and proliferation of cancer cells. This compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, N-{2-(4-methoxyphenyl)-1-[(1-naphthylamino)carbonyl]vinyl}-2-furamide has been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.